Cas no 2648972-84-1 (methyl (2Z)-2-chloro-2-2-(3-cyanophenyl)hydrazin-1-ylideneacetate)

• Product Name: methyl (2Z)-2-chloro-2-2-(3-cyanophenyl)hydrazin-1-ylideneacetate
• CAS No: 2648972-84-1
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• MDL: MFCD34168059
• CID: 5665403
• PubChem ID: 155973392
• Update Time: 2025-05-24

methyl (2Z)-2-chloro-2-2-(3-cyanophenyl)hydrazin-1-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• 2648972-84-1
• EN300-27748304
• methyl (2Z)-2-chloro-2-[2-(3-cyanophenyl)hydrazin-1-ylidene]acetate
• methyl (2Z)-2-chloro-2-2-(3-cyanophenyl)hydrazin-1-ylideneacetate

• MDL： MFCD34168059
• Inchi： 1S/C10H8ClN3O2/c1-16-10(15)9(11)14-13-8-4-2-3-7(5-8)6-12/h2-5,13H,1H3/b14-9-
• InChI Key： HJTAZPZNLTUSIB-ZROIWOOFSA-N
• SMILES： Cl/C(/C(=O)OC)=N\NC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 237.0305042g/mol
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 346.9±44.0 °C(Predicted)
• pka: 10.42±0.10(Predicted)

Additional information on methyl (2Z)-2-chloro-2-2-(3-cyanophenyl)hydrazin-1-ylideneacetate

Methyl (2Z)-2-chloro-2-2-(3-cyanophenyl)hydrazin-1-ylideneacetate: A Comprehensive Overview

The compound methyl (2Z)-2-chloro-2-2-(3-cyanophenyl)hydrazin-1-ylideneacetate (CAS No. 2648972-84-1) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, including the presence of a chlorine atom, a cyanophenyl group, and a hydrazine derivative. The (Z)-configuration of the compound plays a crucial role in its reactivity and stability, making it a valuable molecule in modern organic synthesis.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as stereo-selective synthesis and catalytic processes. These methods have not only improved the yield but also enhanced the purity of the compound, which is essential for its application in sensitive environments such as drug discovery and material science.

The structural complexity of methyl (2Z)-2-chloro-2-2-(3-cyanophenyl)hydrazin-1-ylideneacetate makes it an ideal candidate for exploring novel chemical reactions. For instance, researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and anticancer drugs. The presence of the cyanophenyl group contributes to its ability to interact with biological systems, while the chlorine atom enhances its reactivity in certain reaction pathways.

Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in coordination chemistry. Studies have shown that when methyl (2Z)- CAS No. 2648972-84-1 reacts with transition metals, it forms complexes with unique magnetic properties, which could be exploited in developing advanced materials for electronic devices.

In terms of physical properties, this compound exhibits a high degree of thermal stability, making it suitable for high-temperature applications. Its solubility characteristics have also been extensively studied, revealing that it dissolves well in polar solvents, which is advantageous for its use in solution-based chemical reactions.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it degrades under specific conditions, reducing its persistence in the environment. This information is critical for ensuring sustainable practices during its production and application.

Looking ahead, the potential applications of methyl ( CAS No. 1) continue to expand as researchers uncover new ways to harness its unique properties. Its role as a versatile building block in organic synthesis positions it as an essential component in advancing modern chemistry.